DS-2248
Description
DS-2248 is a potent Hsp90 inhbitor, currently in phase I trials.
Scientific Research Applications
Hsp90 Inhibitor and Radiation Therapy
DS-2248, identified as a tricyclic pyrazolopyrimidine derivative, is an orally available inhibitor of Heat shock protein 90 (HSP90) with low adverse effects. Its applications have been studied in combination with radiation therapy. Kondo et al. (2021) found that the combination of DS-2248 and radiation produced synergistic effects on SCCVII squamous cell carcinoma cells. Their research indicated that this combination was additive at lower doses and potentially supra-additive at higher doses, suggesting a promising avenue for cancer therapy (Kondo et al., 2021).
properties
Product Name |
DS-2248 |
|---|---|
IUPAC Name |
NONE |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DS2248; DS-2248; DS 2248. |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
